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Compound of Interest

Compound Name: Methyl-phenyl-silane

Cat. No.: B7802039

Get Quote

Executive Summary & Chemical Profile
Methylphenylsilane (MePhSiH₂) is a secondary organosilane characterized by the presence of

both a methyl and a phenyl group attached to the silicon center, alongside two reactive hydride

bonds. Unlike bulkier tertiary silanes or highly volatile primary silanes, MePhSiH₂ offers a

unique balance of reactivity (via Si-H bonds) and carbon richness (via the phenyl group).

Its primary utility lies in two distinct fields:

Materials Science: As a single-source precursor for Silicon Carbide (SiC) and Silicon

Oxycarbide (SiOC) via Chemical Vapor Deposition (CVD) or preceramic polymer synthesis.

Organic Synthesis: As a mild, air-stable hydride source for hydrosilylation and chemo-

selective reductions in drug development.

Table 1: Physicochemical Profile[1]
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Property Value
Relevance to Experimental
Design

CAS Number 766-08-5
Universal identifier for

sourcing.

Molecular Weight 122.24 g/mol
Stoichiometric calculations.[1]

[2]

Boiling Point 140–143 °C
Ideal for liquid injection CVD;

requires vaporization >150 °C.

Density 0.89 g/mL
Volumetric dosing in flow

reactors.

Refractive Index 1.506 In-line purity monitoring.

Flash Point 25 °C

High Flammability Risk –

Requires inert atmosphere

handling.

Si-H Content ~1.6 wt% H
High reducing power; active

sites for polymerization.

Application I: Preceramic Polymers for SiC
Ceramics
The Scientific Rationale
Traditional SiC synthesis (Acheson process) requires extreme temperatures (>2000 °C). The

Polymer-Derived Ceramics (PDC) route allows for the shaping of fibers or coatings at ambient

conditions, followed by pyrolysis at 1000–1200 °C.

MePhSiH₂ is a superior monomer for this because:

Carbon Source: The phenyl ring provides the excess carbon necessary to stabilize the Si-C

network during pyrolysis, preventing silicon crystallization.
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Polymerizability: The two Si-H bonds allow for dehydrocoupling, forming linear or branched

polysilanes without producing corrosive chloride byproducts (unlike chlorosilane Wurtz

coupling).

Protocol A: Catalytic Dehydrocoupling to
Polymethylphenylsilane
Objective: Synthesize a polysilane precursor suitable for melt-spinning or impregnation.

Reagents:

Methylphenylsilane (98%+)[2]

Catalyst: Titanocene dichloride (

) activated with n-Butyllithium (

).[3]

Solvent: Toluene (Anhydrous, degassed).

Workflow:

Catalyst Activation: In a glovebox (

ppm), dissolve

(0.5 mol%) in toluene. Add

(2.0 equiv relative to Ti) dropwise. The solution will shift from red to dark purple/black,
indicating the formation of the active

species.

Initiation: Add MePhSiH₂ slowly to the catalyst solution.

Caution: This reaction releases

gas. Ensure the vessel is vented through a bubbler to prevent over-pressurization.
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Propagation: Stir at ambient temperature for 24–48 hours. The viscosity will increase

significantly.

Monitoring: Track the disappearance of the Si-H stretch (

) via FTIR.

Termination: Expose to air to oxidize the catalyst (solution turns pale yellow/white).

Purification: Precipitate the polymer into methanol. Filter and dry under vacuum.

Mechanism Visualization (DOT):
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Figure 1: Pathway from Methylphenylsilane monomer to Silicon Carbide ceramic via

dehydrocoupling.

Application II: Chemical Vapor Deposition (CVD) of
SiC Films
The Scientific Rationale
In CVD, MePhSiH₂ acts as a Single-Source Precursor (SSP). Unlike dual-source systems (e.g.,

Silane + Propane), MePhSiH₂ contains pre-formed Si-C bonds. The phenyl group, however, is

thermally robust; controlling the deposition temperature is critical to ensure complete

decomposition without incorporating excessive graphitic carbon (soot).

Protocol B: Low-Pressure CVD (LPCVD) Process
Equipment: Hot-wall LPCVD reactor with liquid injection system.

Parameters:
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Vaporizer Temp: 160 °C (Ensure complete vaporization).

Carrier Gas: Hydrogen (

) or Argon (

).

aids in stripping excess carbon.

Substrate Temp: 750 °C – 900 °C.

Pressure: 1 – 10 Torr.

Step-by-Step:

Substrate Prep: Clean Silicon (100) wafers using RCA standard clean. Load into the reactor.

Purge: Evacuate chamber to

Torr. Flow

for 10 mins to reduce native oxides.

Deposition:

Introduce MePhSiH₂ vapor at a flow rate of 50 sccm (standard cubic centimeters per

minute).

Maintain

co-flow at 500 sccm (1:10 ratio).

Note: At

°C, the film will be amorphous SiC (

). Above

°C, crystalline
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begins to form.

Cool Down: Stop precursor flow. Cool under Ar flow to prevent surface oxidation.

Application III: Stereoselective Hydrosilylation
The Scientific Rationale
In drug development, creating chiral silicon centers is an emerging field ("silicon switch"

strategy). MePhSiH₂ is pro-chiral. When one hydride is replaced by an organic group via

hydrosilylation, the silicon atom becomes a stereogenic center.

Protocol C: Asymmetric Hydrosilylation of Ketones
Objective: Reduce a prochiral ketone to a chiral silyl ether (which yields a chiral alcohol upon

hydrolysis).

Reagents:

Substrate: Acetophenone (Model substrate).

Silane: Methylphenylsilane (1.2 equiv).

Catalyst: Chiral Rhodium or Copper complex (e.g.,

).

Workflow:

Inert Setup: Flame-dry a Schlenk flask and purge with Nitrogen.

Mixing: Add catalyst (1 mol%) and Acetophenone (1.0 mmol) in THF.

Addition: Add MePhSiH₂ dropwise at 0 °C.

Mechanistic Note: The Si-H bond undergoes oxidative addition to the metal center. The

phenyl group on the silane provides steric bulk, enhancing the enantioselectivity of the

insertion step.

Reaction: Stir at room temperature for 4–6 hours.
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Workup: Quench with

(aq) to hydrolyze the silyl ether to the alcohol and silanol byproduct. Extract with ether.

Mechanism Visualization (DOT):
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Figure 2: Chalk-Harrod catalytic cycle for hydrosilylation using MePhSiH2.

Safety & Handling Protocols
Methylphenylsilane poses specific hazards that must be mitigated:
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Flammability: Flash point is 25 °C. Vapors can form explosive mixtures with air. Always

ground equipment to prevent static discharge.

Hydrogen Evolution: On contact with bases, water, or protic solvents, it releases

.

Self-Validating Check: Before sealing any waste container, ensure no bubbling is visible.

Use vented caps for waste containing unreacted silanes.

Storage: Store under inert atmosphere (Nitrogen/Argon) in a cool, dry place. Moisture

intrusion will cause cloudiness (siloxane formation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b7802039?utm_src=pdf-custom-synthesis#bc-rfq
https://www.ambeed.com/products/766-08-5.html
https://www.chemscene.com/766-08-5.html
https://www.researchgate.net/publication/239258556_Dehydrocoupling_reactions_of_hydrosilanes_with_group_4_metallocenes_Cp_2_MY_2_M_Ti_Zr_Hf_Y_F_OPh_NMe_2
https://www.benchchem.com/product/b7802039/docs#technical-guide-methylphenylsilane-as-a-precursor-for-silicon-containing-materials
https://www.benchchem.com/product/b7802039/docs#technical-guide-methylphenylsilane-as-a-precursor-for-silicon-containing-materials
https://www.benchchem.com/product/b7802039/docs#technical-guide-methylphenylsilane-as-a-precursor-for-silicon-containing-materials
https://www.benchchem.com/product/b7802039/docs#technical-guide-methylphenylsilane-as-a-precursor-for-silicon-containing-materials
https://www.benchchem.com/product/b7802039?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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